Cas no 2871-28-5 (Caracurine VII; Na,O-Di-Ac)

• Product Name: Caracurine VII; Na,O-Di-Ac
• CAS No: 2871-28-5
• MF: C₂₃H₂₆N₂O₄
• MW: 394.463546276093
• CID: 280677
• Update Time: 2024-02-29

Caracurine VII; Na,O-Di-Ac Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[(17S)-17-(acetyloxy)-19,20-didehydro-17,18-epoxycuran-1-yl]-
• henningsamine, O-acetyldiaboline A
• Curan-17-ol,1-acetyl-19,20-didehydro-17,18-epoxy-, acetate (ester), (17S)- (9CI)
• Diaboline acetate
• Henningsamine(7CI,8CI)
• O-Acetyldiaboline A
• Henningsamine
• CID 101286227
• (17S)-1-Acetyl-19,20-didehydro-17,18-epoxycuran-17-ol acetate
• Caracurine VII; Na,O-Di-Ac

• Inchi： 1S/C23H26N2O4/c1-13(26)25-18-6-4-3-5-17(18)23-8-9-24-12-15-7-10-28-22(29-14(2)27)20(21(23)25)16(15)11-19(23)24/h3-7,16,19-22H,8-12H2,1-2H3/t16-,19-,20+,21-,22-,23?/m0/s1
• InChI Key： ZRBMSORDEMTJNR-PDCDEOOLSA-N
• SMILES： O1CC=C2CN3CCC45C6C=CC=CC=6N(C(C)=O)[C@H]4[C@H]([C@@H]1OC(C)=O)[C@H]2C[C@H]35

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 781
• Topological Polar Surface Area: 59.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Strychnos alkaloids Strychnos alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Strychnos alkaloids